4-ethoxy-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzamide

• IUPAC Name: 4-ethoxy-N-[2-(6-phenylpyridazin-3-yl)oxyethyl]benzamide
• InChI: InChI=1S/C21H21N3O3/c1-2-26-18-10-8-17(9-11-18)21(25)22-14-15-27-20-13-12-19(23-24-20)16-6-4-3-5-7-16/h3-13H,2,14-15H2,1H3,(H,22,25)
• InChI Key: FRQLWYZOOYGKDK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCOC2=NN=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

4-ethoxy-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzamide (EPPB) is a synthetic molecule with a wide range of applications in the scientific research and laboratory setting. It is a heterocyclic benzamide derivative with a pyridazin-3-yl group and an ethoxy group at the 4-position. EPPB has been used in a variety of scientific research applications, including drug discovery, biochemistry, and physiological research.

Scientific Research Applications

4-ethoxy-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzamide has been used in a variety of scientific research applications. It has been used in drug discovery, biochemistry, and physiological research. In drug discovery, this compound has been used to study the structure-activity relationships of drug molecules. In biochemistry, this compound has been used to study the structure and function of proteins and other biological molecules. In physiological research, this compound has been used to study the effects of drugs on the human body.

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

It is known that similar compounds interact with their targets to inhibit the growth of mycobacterium tuberculosis .

Biochemical Pathways

It is known that similar compounds exhibit anti-tubercular activity, suggesting they may interfere with the biochemical pathways essential for the survival and replication of mycobacterium tuberculosis .

Result of Action

Similar compounds have shown significant activity against mycobacterium tuberculosis h37ra, suggesting they may lead to the inhibition of bacterial growth .

Advantages and Limitations for Lab Experiments

4-ethoxy-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzamide has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, making it suitable for use in a variety of laboratory experiments. Additionally, this compound has a wide range of applications, making it suitable for use in a variety of scientific research applications. However, this compound is a synthetic molecule and may not be as effective as naturally occurring molecules in some applications. Additionally, this compound may not be as stable as naturally occurring molecules, making it unsuitable for some laboratory experiments.

Future Directions

There are a variety of potential future directions for 4-ethoxy-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzamide. One potential direction is the development of new synthesis methods to make this compound more stable and effective. Additionally, new applications for this compound could be developed, such as using it in drug discovery, biochemistry, and physiological research. Finally, further research could be conducted to explore the biochemical and physiological effects of this compound, as well as the potential therapeutic benefits of using this compound in drug discovery and development.

Synthesis Methods

4-ethoxy-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzamide can be synthesized using a variety of methods. The most common method is a three-step process involving the synthesis of the pyridazin-3-yl group, the ethoxy group, and the benzamide group. The pyridazin-3-yl group is synthesized by reacting 6-phenylpyridazin-3-yl bromide with potassium carbonate in aqueous ethanol. The ethoxy group is then added by reacting the pyridazin-3-yl group with ethyl bromide in the presence of a base such as sodium hydroxide. Finally, the benzamide group is synthesized by reacting the ethoxy group with benzamide in the presence of a base such as sodium hydroxide.